Cas no 1353945-55-7 (N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide)

• Product Name: N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide
• CAS No: 1353945-55-7
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 2163288
• Update Time: 2025-06-25

N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-acetyl)-piperidin-2-ylmethyl]-acetamide
• N-((1-(2-Aminoacetyl)piperidin-2-yl)methyl)acetamide
• AM92200
• N-[1-(2-Aminoacetyl)piperidin-2-ylmethyl]acetamide
• N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide

• Inchi： 1S/C10H19N3O2/c1-8(14)12-7-9-4-2-3-5-13(9)10(15)6-11/h9H,2-7,11H2,1H3,(H,12,14)
• InChI Key： AXWGKVDWOVSLKU-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1CNC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Topological Polar Surface Area: 75.4

Additional information on N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide

Comprehensive Overview of N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide (CAS No. 1353945-55-7): Properties, Applications, and Research Insights

N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide (CAS No. 1353945-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperidine backbone and acetamide functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery, peptide mimetics, and enzyme inhibition.

The compound's 2-amino-acetyl moiety is particularly noteworthy, as it mimics natural peptide bonds, enabling its integration into protease inhibitors and receptor modulators. Recent studies highlight its potential in targeting neurological pathways, with applications in neurodegenerative disease research. The piperidin-2-ylmethyl segment further enhances its binding affinity to biological targets, a feature leveraged in structure-activity relationship (SAR) studies.

In the context of green chemistry trends, N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide has been evaluated for its synthetic efficiency and environmental impact. Researchers are optimizing its production using catalytic methods to reduce waste, aligning with the global push for sustainable pharmaceutical manufacturing. This aligns with frequent search queries like "eco-friendly synthesis of piperidine derivatives" or "CAS 1353945-55-7 solubility and stability," reflecting user interest in both practical and theoretical aspects.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Its logP and pKa values, critical for ADME profiling, are frequently discussed in forums and publications. These properties are pivotal for researchers investigating blood-brain barrier permeability—a hot topic in CNS drug development.

Beyond pharmaceuticals, CAS 1353945-55-7 has exploratory uses in material science, particularly in designing smart polymers responsive to enzymatic triggers. Its amide bond stability under physiological conditions makes it a candidate for biodegradable materials, addressing searches like "biocompatible acetamide-based polymers."

Ongoing patent analyses reveal growing IP activity around N-[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-acetamide, especially in combination therapies for metabolic disorders. This correlates with rising searches for "synergistic piperidine drug formulations" and "acetyl-piperidine pharmacokinetics." Such trends underscore the compound's relevance in cutting-edge therapeutic strategies.

In summary, CAS 1353945-55-7 represents a multifaceted tool for modern science, bridging medicinal chemistry, sustainability, and advanced material design. Its continued study promises to unlock novel applications, from precision medicine to biomaterials engineering, making it a staple in interdisciplinary research.